4-ethoxy-3-methyl-N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)benzenesulfonamide
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Description
4-ethoxy-3-methyl-N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H29N3O5S and its molecular weight is 447.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The synthesis and structural characterization of related methylbenzenesulfonamide derivatives have shown potential for drug development, particularly as CCR5 antagonists for preventing human HIV-1 infection. These compounds, including intermediates like 4-methyl-N-ethyl-N-(piperidin-4-yl)benzenesulfonamide, have been characterized by NMR, MS, IR, and bioactivity assays, pointing towards their potential in medicinal chemistry (Cheng De-ju, 2015).
Antimicrobial Activity
The antimicrobial activities of arylazopyrazole pyrimidone clubbed heterocyclic compounds, including derivatives related to the specified chemical structure, have been evaluated against various bacteria and fungi. These studies reveal the compound's potential use in addressing antibiotic resistance and developing new antimicrobial agents (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019).
Inhibition of Human Carbonic Anhydrase Isozymes
Research into benzenesulfonamides incorporating various moieties has demonstrated their effectiveness as inhibitors of human carbonic anhydrase isozymes, which are significant for understanding and treating conditions related to enzyme dysregulation. Such compounds show low nanomolar activity against certain isozymes, highlighting their therapeutic potential (A. Alafeefy, H. Abdel‐Aziz, D. Vullo, et al., 2015).
Cardiovascular Activity and Electrochemical Oxidation
The cardiovascular activities of related compounds, specifically nitriles of 5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid, have been studied along with their electrochemical oxidation. These studies contribute to understanding the compound's potential in treating cardiovascular diseases and their pharmacokinetic properties (A. Krauze, L. Baumane, L. Sīle, et al., 2004).
Properties
IUPAC Name |
4-ethoxy-3-methyl-N-[[1-(1-methyl-2-oxopyridine-3-carbonyl)piperidin-4-yl]methyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O5S/c1-4-30-20-8-7-18(14-16(20)2)31(28,29)23-15-17-9-12-25(13-10-17)22(27)19-6-5-11-24(3)21(19)26/h5-8,11,14,17,23H,4,9-10,12-13,15H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMCKHWDBVRZJTA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=CC=CN(C3=O)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.